Cas no 74431-40-6 (2,3-Di(pyridin-4-yl)oxirane)

• Product Name: 2,3-Di(pyridin-4-yl)oxirane
• CAS No: 74431-40-6
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 2440043
• Update Time: 2025-06-14

2,3-Di(pyridin-4-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2,3-di(pyridin-4-yl)oxirane
• 2,3-Bis(4-pyridyl)oxirane
• 2,3-Di(pyridin-4-yl)oxirane

• Inchi： 1S/C12H10N2O/c1-5-13-6-2-9(1)11-12(15-11)10-3-7-14-8-4-10/h1-8,11-12H
• InChI Key： VBACUSBXZLPNLW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 188
• Topological Polar Surface Area: 38.3

2,3-Di(pyridin-4-yl)oxirane Security Information

• Storage Condition：(BD282749)

Additional information on 2,3-Di(pyridin-4-yl)oxirane

Recent Advances in the Study of 2,3-Di(pyridin-4-yl)oxirane (CAS: 74431-40-6) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Di(pyridin-4-yl)oxirane (CAS: 74431-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by its pyridine-substituted oxirane ring, has been explored for its role in modulating biological pathways, particularly in the context of enzyme inhibition and drug discovery. Recent studies have highlighted its utility as a versatile scaffold for the development of novel bioactive molecules, making it a focal point for interdisciplinary research.

One of the key areas of investigation involves the compound's interaction with enzymes such as cytochrome P450 (CYP) isoforms, which play a critical role in drug metabolism. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,3-Di(pyridin-4-yl)oxirane acts as a potent inhibitor of CYP3A4, a major enzyme responsible for the metabolism of numerous pharmaceuticals. The study employed molecular docking simulations and kinetic assays to elucidate the binding mechanism, revealing that the compound's oxirane ring forms covalent adducts with the heme iron of CYP3A4, leading to irreversible inhibition. These findings suggest potential applications in drug-drug interaction studies and the design of targeted enzyme inhibitors.

In addition to its enzyme inhibitory properties, 2,3-Di(pyridin-4-yl)oxirane has been investigated for its anticancer potential. A recent preprint on bioRxiv reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, including non-small cell lung cancer (NSCLC) and glioblastoma. The study utilized high-throughput screening and transcriptomic analysis to identify the compound's ability to induce apoptosis via the mitochondrial pathway. Notably, the researchers observed that the pyridine moieties of the molecule facilitate cellular uptake and intracellular accumulation, enhancing its efficacy. These results underscore the compound's promise as a lead structure for anticancer drug development.

Further research has explored the synthetic utility of 2,3-Di(pyridin-4-yl)oxirane in medicinal chemistry. A 2024 article in Organic Letters detailed a novel ring-opening reaction of the oxirane moiety, enabling the synthesis of diverse pyridine-containing derivatives with improved pharmacokinetic properties. The study highlighted the compound's role as a building block for the generation of libraries of small molecules, which were subsequently screened for antimicrobial activity. Several derivatives displayed potent activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting potential applications in addressing antibiotic resistance.

Despite these advancements, challenges remain in the clinical translation of 2,3-Di(pyridin-4-yl)oxirane-based therapeutics. Issues such as metabolic stability, toxicity profiles, and formulation optimization require further investigation. Ongoing studies are focusing on structural modifications to enhance the compound's bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this promising molecule into viable therapeutic agents.

In conclusion, 2,3-Di(pyridin-4-yl)oxirane (CAS: 74431-40-6) represents a multifaceted tool in chemical biology and drug discovery. Its applications span enzyme inhibition, anticancer therapy, and antimicrobial drug development, supported by a growing body of preclinical evidence. Future research will likely focus on refining its pharmacological properties and expanding its therapeutic potential, solidifying its position as a valuable asset in the pharmaceutical sciences.